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Compound of Interest

Compound Name: 2-Thiazolamine, 5-iodo-

CAS No.: 41731-32-2

Cat. No.: B3041925 Get Quote

The 2-aminothiazole moiety is a cornerstone in medicinal chemistry, recognized as a

"privileged structure" due to its presence in a multitude of biologically active compounds and

approved pharmaceuticals.[1] Its unique electronic properties, hydrogen bonding capabilities,

and rigid framework allow it to effectively interact with a wide array of biological targets. The

specific derivative, 2-Amino-5-methylthiazole, serves as a pivotal building block and a highly

valuable intermediate in the synthesis of more complex molecules, most notably in the

production of non-steroidal anti-inflammatory drugs (NSAIDs).[2] This guide offers a

comprehensive technical overview for researchers, scientists, and drug development

professionals, detailing its synthesis, properties, applications, and analytical characterization.

Physicochemical and Spectroscopic Profile
Accurate characterization is the foundation of all chemical research and development. 2-

Amino-5-methylthiazole is typically a white to light yellow crystalline powder.[3] Its core

properties are summarized below.
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Property Value Source(s)

CAS Number 7305-71-7 [4],[3]

Molecular Formula C₄H₆N₂S [4],[3]

Molecular Weight 114.17 g/mol [3],[5]

IUPAC Name 5-methyl-1,3-thiazol-2-amine [5]

Melting Point 93-98 °C [4],[3],[6]

Appearance
White to Light Yellow

Crystalline Powder
[3],[6]

Solubility
Soluble in polar solvents like

water and alcohols.
[1]

InChI Key
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Spectroscopic Data
The identity and purity of 2-Amino-5-methylthiazole are confirmed through standard

spectroscopic methods.

¹H NMR (DMSO-d₆): The proton NMR spectrum typically shows a singlet for the methyl

protons (CH₃) around δ 2.32 ppm, a singlet for the C4-proton of the thiazole ring, and a

broad singlet for the amino protons (NH₂) around δ 6.91 ppm.[7]

¹³C NMR (Predicted): Key shifts are expected for the C2 (amino-substituted carbon, ~170

ppm), C5 (methyl-substituted carbon), C4, and the methyl carbon.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M+)

corresponding to its molecular weight of approximately 114.17.[7]

Infrared (IR) Spectroscopy: The IR spectrum displays characteristic absorption bands for N-

H stretching of the primary amine, C=N stretching within the thiazole ring, and C-H stretching

of the methyl group.[7][8]
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Synthesis and Mechanistic Causality
The primary and most efficient route for synthesizing 2-aminothiazole derivatives is the

Hantzsch Thiazole Synthesis.[9][10] This classic condensation reaction provides a reliable

pathway to the core scaffold.

The Hantzsch Thiazole Synthesis
The reaction involves the condensation of an α-halocarbonyl compound with a thiourea.[10] For

2-amino-5-methylthiazole, the logical precursors are a halogenated derivative of acetone (e.g.,

1-chloro-2-propanone or 1-bromo-2-propanone) and thiourea.

Reaction Mechanism: The causality of this reaction is rooted in fundamental principles of

nucleophilicity and electrophilicity.

Nucleophilic Attack: The process begins with the nucleophilic sulfur atom of thiourea

attacking the electrophilic α-carbon of the haloketone. This is the rate-determining step and

forms an S-alkylated intermediate (isothiouronium salt).

Intramolecular Cyclization: The terminal amino group of the intermediate then acts as an

intramolecular nucleophile, attacking the electrophilic carbonyl carbon.

Dehydration: The resulting tetrahedral intermediate readily undergoes dehydration (loss of a

water molecule) to form the stable aromatic thiazole ring.

1-Halo-2-propanone
(α-Haloketone)

S-Alkylation
Intermediate

 Nucleophilic Attack (S on Cα)

Thiourea

Cyclized Intermediate Intramolecular Cyclization (N on C=O) 2-Amino-5-methylthiazole Dehydration (-H₂O)

Click to download full resolution via product page

Caption: General mechanism of the Hantzsch synthesis for 2-Amino-5-methylthiazole.
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Protocol: Laboratory-Scale Hantzsch Synthesis
This protocol describes a standard procedure for the synthesis of 2-amino-5-methylthiazole.

Materials and Reagents:

1-Chloro-2-propanone (stabilized solution)

Thiourea

Ethanol (or other suitable solvent)

Sodium bicarbonate or other mild base

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, dissolve thiourea (1.0 eq) in ethanol.

Addition of Haloketone: To the stirring solution, add 1-chloro-2-propanone (1.0-1.1 eq)

dropwise at room temperature. An exotherm may be observed.

Reaction: Heat the mixture to reflux (approx. 78°C for ethanol) and maintain for 2-4 hours.

Monitor the reaction's progress using Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Concentrate

the solvent under reduced pressure.

Neutralization: Redissolve the residue in water and neutralize by slowly adding a saturated

solution of sodium bicarbonate until the pH is ~8. This precipitates the free base of 2-amino-

5-methylthiazole.

Isolation: Collect the solid precipitate by vacuum filtration and wash it with cold water.

Purification: The crude product can be purified by recrystallization from a suitable solvent like

ethanol or an ethanol/water mixture to yield the final product.
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Characterization: Confirm the structure and purity of the synthesized compound using NMR,

MS, and IR spectroscopy, and measure its melting point.

Core Application in Drug Development: Synthesis of
Meloxicam
The primary industrial application of 2-amino-5-methylthiazole is its role as a key intermediate

in the synthesis of Meloxicam, a widely used NSAID for treating arthritis.[2][3] The synthesis

involves a condensation reaction between 2-amino-5-methylthiazole and an activated ester of

4-hydroxy-2-methyl-2H-1,2-benzothiazine-3-carboxylic acid 1,1-dioxide.

Causality of the Reaction: This step is an amide bond formation (amidation). The nucleophilic

amino group of 2-amino-5-methylthiazole attacks the electrophilic carbonyl carbon of the ester,

leading to the displacement of the alcohol (e.g., ethanol or methanol) and the formation of the

stable amide linkage found in Meloxicam.[11] The reaction is typically carried out at elevated

temperatures in a high-boiling point solvent like dimethyl sulfoxide (DMSO) or xylene.[11][12]

Reactants

2-Amino-5-methylthiazole
(Nucleophile)

Meloxicam
(Amide Product)

 Condensation (Amidation)
[High Temp, DMSO/Xylene]

4-Hydroxy-2-methyl-2H-1,2-benzothiazine
-3-carboxylate 1,1-dioxide

(Electrophile)

 Condensation (Amidation)
[High Temp, DMSO/Xylene]

Click to download full resolution via product page

Caption: Role of 2-Amino-5-methylthiazole in the final step of Meloxicam synthesis.

Analytical Methodologies
Robust analytical methods are essential for quality control, impurity profiling, and

pharmacokinetic studies. Several techniques are suitable for the quantification of 2-amino-5-

methylthiazole.[13]
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Analytical
Method

Linearity (R²)
Accuracy (%
Recovery)

Precision (%
RSD)

Limit of
Detection
(LOD)

HPLC-UV >0.999 98.5 - 101.2% < 2.0% ~5 ng/mL

LC-MS/MS >0.999 99.1 - 100.8% < 1.5% ~0.1 ng/mL

GC-MS >0.998 97.9 - 102.5% < 3.0% ~1 ng/mL

(Data is

representative

and sourced

from generalized

analytical

method

validation

reports.[13])

Expertise in Method Selection:

HPLC-UV: Offers a good balance of performance, robustness, and accessibility, making it

ideal for routine quality control and assay determination.[13]

LC-MS/MS: Provides the highest sensitivity and selectivity, making it the gold standard for

bioanalytical studies (e.g., measuring drug levels in plasma) and trace impurity analysis.[13]

GC-MS: A viable alternative, though it may require derivatization of the amino group to

improve volatility and peak shape.[13]

Protocol: Standard HPLC-UV Method
This protocol provides a starting point for the quantitative analysis of 2-amino-5-methylthiazole.

Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
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Mobile Phase: A mixture of acetonitrile and a buffer (e.g., water with 0.1% phosphoric or

formic acid). The exact ratio depends on the specific column and may require optimization.

[14]

Flow Rate: 1.0 mL/min.

Detection Wavelength: Determined by measuring the UV absorbance maximum (λmax) of

the compound.

Sample Preparation: Dissolve the sample in the mobile phase to a concentration within the

pre-determined calibration range. Filter through a 0.45 µm syringe filter before injection.

Quantification: Create a calibration curve using certified reference standards. The

concentration of the unknown sample is determined from this curve.

Safety, Handling, and Storage
As with any laboratory chemical, proper handling and storage are paramount to ensure safety.

Hazards: 2-Amino-5-methylthiazole is harmful if swallowed and may cause damage to

organs through prolonged or repeated exposure.[15][16] It is also classified as very toxic to

aquatic life with long-lasting effects.[4][15]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat. Use a dust mask or work in a well-ventilated area or fume hood to

avoid inhaling the powder.[4][15]

Handling: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke when using

this product. Wash hands thoroughly after handling.[4] Avoid formation of dust.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

away from incompatible materials such as strong oxidizing agents.[4][15]

Disposal: All waste must be handled as hazardous waste in accordance with local, state, and

federal regulations. Avoid release to the environment.[15]

Conclusion
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2-Amino-5-methylthiazole (CAS 7305-71-7) is more than a simple heterocyclic amine; it is a

validated and indispensable building block in modern drug discovery and development. Its

straightforward synthesis via the Hantzsch reaction, coupled with its critical role in the

manufacture of high-value pharmaceuticals like Meloxicam, ensures its continued importance.

A thorough understanding of its properties, synthesis, and analytical behavior, as outlined in

this guide, is essential for any scientist working with this versatile and powerful chemical

intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/aldrich/380563
https://www.benchchem.com/product/b3041925#2-amino-5-iodothiazole-cas-number-7305-71-7-search
https://www.benchchem.com/product/b3041925#2-amino-5-iodothiazole-cas-number-7305-71-7-search
https://www.benchchem.com/product/b3041925#2-amino-5-iodothiazole-cas-number-7305-71-7-search
https://www.benchchem.com/product/b3041925#2-amino-5-iodothiazole-cas-number-7305-71-7-search
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3041925?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

